tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate

Specification

• CAS No.: 1422443-57-9
• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29
• IUPAC Name: tert-butyl N-[(1S,3S)-3-hydroxycyclohexyl]carbamate
• Standard InChI: InChI=1S/C11H21NO3/c1-11(2,3)15-10(14)12-8-5-4-6-9(13)7-8/h8-9,13H,4-7H2,1-3H3,(H,12,14)/t8-,9-/m0/s1
• Standard InChI Key: IUKYKMHCKDLTJC-IUCAKERBSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1CCC[C@@H](C1)O
• SMILES: CC(C)(C)OC(=O)NC1CCCC(C1)O
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCC(C1)O

Introduction

tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate is a chemical compound with the CAS number 1422443-57-9. It is a carbamate derivative, specifically a tert-butyl ester of carbamic acid, where the carbamic acid is N-substituted with a (1S,3S)-3-hydroxycyclohexyl group. This compound is of interest in organic synthesis due to its chiral nature and potential applications in pharmaceutical chemistry.

Safety and Handling

The compound is classified with a GHS warning symbol, indicating potential hazards. The hazard statements include H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H332 (harmful if inhaled), and H335 (may cause respiratory irritation). Precautionary measures include P261 (avoid breathing dust), P280 (wear protective gloves/eye protection), and P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing).

Applications and Research

This compound is used in organic synthesis, particularly in the development of chiral molecules, which are crucial in pharmaceuticals. The tert-butyl carbamate group is often used as a protecting group for amines, allowing for selective reactions without interference from the amine functionality. The (1S,3S) configuration provides a specific stereochemistry that can be important in biological activity.

Comparison with Similar Compounds

Similar compounds include tert-Butyl ((1S,3S)-3-hydroxycyclopentyl)carbamate (CAS No. 154737-89-0) and tert-Butyl ((1R,3R)-3-hydroxycyclohexyl)carbamate (CAS No. 1425253-99-1). These compounds differ in their ring size and stereochemistry, which can affect their reactivity and biological activity.

Data Table: Comparison of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate with Similar Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight
tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate	1422443-57-9	C11H21NO3	215.29 g/mol
tert-Butyl ((1S,3S)-3-hydroxycyclopentyl)carbamate	154737-89-0	C10H19NO3	201.26 g/mol
tert-Butyl ((1R,3R)-3-hydroxycyclohexyl)carbamate	1425253-99-1	C11H21NO3	215.29 g/mol